Cas no 175202-54-7 (Benzo[c]thiophene-1-carboxylicacid, 6,7-dihydro-3-(methylthio)-)
175202-54-7 structure
Product Name:Benzo[c]thiophene-1-carboxylicacid, 6,7-dihydro-3-(methylthio)-
CAS No:175202-54-7
MF:C10H10O2S2
MW:226.315200328827
CID:111868
PubChem ID:2760072
Update Time:2025-04-18
Benzo[c]thiophene-1-carboxylicacid, 6,7-dihydro-3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene-1-carboxylicacid, 6,7-dihydro-3-(methylthio)-
- 3-(methylthio)-6,7-dihydrobenzo[c]thiophene-1-carboxylic acid
- 3-methylsulfanyl-6,7-dihydro-2-benzothiophene-1-carboxylic acid
- 3-METHYLSULFANYL-6,7-DIHYDRO-BENZO[C]THIOPHENE-1-CARBOXYLIC ACID
- 4,5-DIHYDRO-1-(METHYLTHIO)BENZO(C)THIOPHENE-3-CARBOXYLIC ACID
- 4,5-DIHYDRO-1-(METHYLTHIO)BENZO(C)THIOPHENE-3-CARBOXYLICACID
- DTXSID70375010
- Oprea1_062660
- SCHEMBL4398443
- 175202-54-7
-
- Inchi: 1S/C10H10O2S2/c1-13-10-7-5-3-2-4-6(7)8(14-10)9(11)12/h3,5H,2,4H2,1H3,(H,11,12)
- InChI Key: NSQNHJRGWHJONB-UHFFFAOYSA-N
- SMILES: S1C(=C2C=CCCC2=C1C(=O)O)SC
Computed Properties
- Exact Mass: 226.0123
- Monoisotopic Mass: 226.01222190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 37.3
Benzo[c]thiophene-1-carboxylicacid, 6,7-dihydro-3-(methylthio)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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